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Compound of Interest

Compound Name: sodium;trichlorogold;chloride

Cat. No.: B091692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of

sodium trichlorogold chloride (Na[AuCl₄]), also known as sodium tetrachloroaurate or gold

sodium chloride. Adherence to these protocols is crucial to ensure personnel safety and

maintain the integrity of the compound for research and development applications.

Section 1: Compound Identification and Properties
Sodium trichlorogold chloride is an orange-yellow crystalline solid that is soluble in water,

ethanol, and ether.[1][2] It is a key precursor in the synthesis of gold nanoparticles and finds

applications in catalysis and as a coloring agent for glass.[1][3]

Table 1: Physicochemical Properties of Sodium Trichlorogold Chloride
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Property Value References

Chemical Formula Na[AuCl₄] [1]

Molecular Weight 361.77 g/mol (anhydrous) [1]

Appearance
Orange-yellow orthorhombic

plate crystals
[1]

Melting Point Decomposes at 100 °C [4]

Solubility in Water 150 g/100 ml @ 10 °C [4]

Stability

Stable under recommended

storage conditions, but

sensitive to light. Decomposes

in light.

[2][4]

Section 2: Safety and Handling Protocols
2.1 Personal Protective Equipment (PPE)

Due to its corrosive and irritating nature, appropriate PPE must be worn at all times when

handling sodium trichlorogold chloride.[4][5]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust and splashes.[4][6]

Skin Protection: Impermeable gloves, such as butyl rubber or neoprene, and a lab coat or

protective work clothing are required to prevent skin contact.[4][6]

Respiratory Protection: In case of dust or fume generation, a NIOSH-approved respirator

should be used.[4]

2.2 Engineering Controls

Ventilation: Work with sodium trichlorogold chloride should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.[4][6]
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Eye Wash and Safety Shower: An accessible eye wash station and safety shower must be

available in the immediate work area.[6]

2.3 Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly and the work

area is clean and uncluttered.

Dispensing: Carefully weigh and dispense the required amount of the compound, avoiding

the creation of dust.[4]

Solution Preparation: When dissolving the solid, slowly add it to the solvent to avoid

splashing.

Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.

[4] Contaminated clothing should be removed and laundered before reuse.[4]

2.4 First Aid Measures

In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[6][7]

In case of Skin Contact: Remove contaminated clothing and wash the affected area

thoroughly with soap and water. Seek medical attention if irritation persists.[6]

In case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[4]

In case of Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Section 3: Storage Procedures
Proper storage is essential to maintain the stability and reactivity of sodium trichlorogold

chloride.

Container: Store in a tightly sealed, properly labeled container.[4][8]
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Environment: The storage area should be cool, dry, and well-ventilated.[6][8] Protect from

direct sunlight and moisture.[9]

Incompatibilities: Store away from oxidizing agents, organic solvents, acids, bases,

ammonia, and zinc.[4]

Section 4: Experimental Protocol - Synthesis of
Gold Nanoparticles (Turkevich Method)
This protocol describes a common application of sodium trichlorogold chloride in the synthesis

of gold nanoparticles.

4.1 Materials

Sodium trichlorogold chloride (Na[AuCl₄])

Sodium citrate (Na₃C₆H₅O₇)

Deionized water

Glassware (e.g., Erlenmeyer flask, beaker)

Stirring hotplate

Magnetic stir bar

4.2 Procedure

Prepare a 1.0 mM solution of sodium trichlorogold chloride in deionized water.

In a clean Erlenmeyer flask, bring 20 mL of the 1.0 mM sodium trichlorogold chloride solution

to a rolling boil on a stirring hotplate.

While vigorously stirring, quickly add 2 mL of a 1% (w/v) sodium citrate solution to the boiling

gold solution.

The solution will undergo a series of color changes, from yellow to clear, then to a deep red,

indicating the formation of gold nanoparticles.
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Continue heating and stirring for approximately 10 minutes.

Remove the flask from the heat and allow it to cool to room temperature.

The resulting colloidal gold solution can be characterized using techniques such as UV-Vis

spectroscopy and transmission electron microscopy (TEM).

Section 5: Visualized Workflow
Diagram 1: Handling and Storage Workflow
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Caption: Logical workflow for the safe handling and storage of sodium trichlorogold chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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